Dibenzo[a,e]pyrene Dibenzo[a,e]pyrene Dibenzo[a,e]pyrene is a yellowish-reddish, aromatic hydrocarbon consisting of six fused rings and produced by incomplete combustion of organic matter. Dibenzo[a,e]pyrene is primarily found in gasoline exhaust, tobacco smoke and fossil fuels. This substance is used only for research purposes. Dibenzo[a,e]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Dibenzo[a,e]pyrene is an ortho- and peri-fused polycyclic arene.
Dibenzo(a,e)pyrene appears as yellow crystals. Water insoluble.
Brand Name: Vulcanchem
CAS No.: 192-65-4
VCID: VC20841658
InChI: InChI=1S/C24H14/c1-2-8-17-16(6-1)14-22-19-10-4-3-9-18(19)20-11-5-7-15-12-13-21(17)24(22)23(15)20/h1-14H
SMILES: C1=CC=C2C3=C4C(=CC2=C1)C5=CC=CC=C5C6=CC=CC(=C64)C=C3
Molecular Formula: C24H14
Molecular Weight: 302.4 g/mol

Dibenzo[a,e]pyrene

CAS No.: 192-65-4

Cat. No.: VC20841658

Molecular Formula: C24H14

Molecular Weight: 302.4 g/mol

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Dibenzo[a,e]pyrene - 192-65-4

Specification

Description Dibenzo[a,e]pyrene is a yellowish-reddish, aromatic hydrocarbon consisting of six fused rings and produced by incomplete combustion of organic matter. Dibenzo[a,e]pyrene is primarily found in gasoline exhaust, tobacco smoke and fossil fuels. This substance is used only for research purposes. Dibenzo[a,e]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Dibenzo[a,e]pyrene is an ortho- and peri-fused polycyclic arene.
Dibenzo(a,e)pyrene appears as yellow crystals. Water insoluble.
CAS No. 192-65-4
Molecular Formula C24H14
Molecular Weight 302.4 g/mol
IUPAC Name hexacyclo[10.10.2.02,7.08,24.015,23.016,21]tetracosa-1(22),2,4,6,8,10,12(24),13,15(23),16,18,20-dodecaene
Standard InChI InChI=1S/C24H14/c1-2-8-17-16(6-1)14-22-19-10-4-3-9-18(19)20-11-5-7-15-12-13-21(17)24(22)23(15)20/h1-14H
Standard InChI Key KGHMWBNEMFNJFZ-UHFFFAOYSA-N
SMILES C1=CC=C2C3=C4C(=CC2=C1)C5=CC=CC=C5C6=CC=CC(=C64)C=C3
Canonical SMILES C1=CC=C2C3=C4C(=CC2=C1)C5=CC=CC=C5C6=CC=CC(=C64)C=C3
Colorform Pale yellow needles from xylene
Yellow crystals
Melting Point 233.5 °C
244.4 °C

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